Cas no 1239-94-7 (L-Proline,1-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-)

• Product Name: L-Proline,1-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• CAS No: 1239-94-7
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• MDL: MFCD00069514
• CID: 196362
• PubChem ID: 688442
• Update Time: 2025-09-27

L-Proline,1-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• DANSYL-L-PROLINE
• (S)-1-(5-dimethylamino-naphthalene-1-sulfonyl)-pyrrolidine-2-carboxylic acid
• 1-(5-Dimethylaminonaphthalen-1-ylsulfonyl)-L-proline
• 1-[5-(Dimethylamino)-1-naphtylsulfonyl]-L-proline
• dansyl L-proline
• DANSYL-L-PROLINE PIPERIDINIUM SALT
• dansylproline
• Dns-Pro-OH.Piperidinium
• freeacid
• N-(5-dimethylaminonaphthalene-1-sulfonyl)proline
• N-[[5-(Dimethylamino)-1-naphtyl]sulfonyl]-L-proline
• N-[[5-(Dimethylamino)naphthalen-1-yl]su
• N-dansyl-(S)-proline
• DTXSID70154140
• J-005018
• 1239-94-7
• (S)-1-((5-(Dimethylamino)naphthalen-1-yl)sulfonyl)pyrrolidine-2-carboxylic acid
• (2S)-1-{[5-(dimethylamino)naphthalen-1-yl]sulfonyl}pyrrolidine-2-carboxylic acid
• (2S)-1-[5-(dimethylamino)naphthalen-1-yl]sulfonylpyrrolidine-2-carboxylic acid
• DANSYL-L-PROLINE CYCLOHEXYLAMMONIUM SALT
• BP-12949
• MFCD00069514
• L-Proline, 1-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• Dansyl proline
• AKOS027427692
• L-Proline, 1-((5-(dimethylamino)-1-naphthalenyl)sulfonyl)-
• AS-70726
• SCHEMBL5743956
• D95843
• ((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-proline
• CHEMBL5308082
• DTXCID4076631
• (2S)-1-[5-(dimethylamino)naphthalen-1-ylsulfonyl]pyrrolidine-2-carboxylic acid
• ZHJIWURDCGMVQE-HNNXBMFYSA-N
• DB-230158

• MDL： MFCD00069514
• Inchi： 1S/C17H20N2O4S/c1-18(2)14-8-3-7-13-12(14)6-4-10-16(13)24(22,23)19-11-5-9-15(19)17(20)21/h3-4,6-8,10,15H,5,9,11H2,1-2H3,(H,20,21)/t15-/m0/s1
• InChI Key： ZHJIWURDCGMVQE-HNNXBMFYSA-N
• SMILES： S(C1=CC=CC2C(=CC=CC1=2)N(C)C)(N1CCC[C@H]1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 348.11400
• Monoisotopic Mass: 348.114378
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3
• XLogP3: 2.6

Experimental Properties

• Density: 1.385
• Melting Point: 150-153 °C
• Boiling Point: 559.6°Cat760mmHg
• Flash Point: 292.2°C
• Refractive Index: 1.66
• Stability/Shelf Life: Stable. Store cold. Incompatible with strong oxidizing agents.
• PSA: 86.30000
• LogP: 3.16220

L-Proline,1-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives